Cas no 36769-48-9 (2-methylpropyl 4,6-dihydroxy-2-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylate)

2-methylpropyl 4,6-dihydroxy-2-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylate structure
36769-48-9 structure
Product name:2-methylpropyl 4,6-dihydroxy-2-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
CAS No:36769-48-9
MF:C15H21NO4
MW:279.33154463768
CID:1479512
PubChem ID:37527

2-methylpropyl 4,6-dihydroxy-2-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-methylpropyl 4,6-dihydroxy-2-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
    • 2-methylpropyl 4,6-dihydroxy-2-methyl-3,4-dihydro-1H-isoquinoline-1-carboxylate
    • 1-Isoquinolinecarboxylic acid, 4,6-dihydroxy-2-methyl-1,2,3,4-tetrahydro-, isobutyl ester
    • 4,6-Dihydroxy-2-methyl-1,2,3,4-tetrahydro-1-isoquinolinecarboxylic acid isobutyl ester
    • DB-259073
    • DTXSID00957989
    • 1-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-4,6-dihydroxy-2-methyl-, isobutyl ester
    • 36769-48-9
    • 1,2,3,4-Tetrahydro-4,6-dihydroxy-2-methyl-1-isoquinolinecarboxylic acid 2-methylpropyl ester
    • BRN 0488898
    • Inchi: InChI=1S/C15H21NO4/c1-9(2)8-20-15(19)14-11-5-4-10(17)6-12(11)13(18)7-16(14)3/h4-6,9,13-14,17-18H,7-8H2,1-3H3
    • InChI Key: LRSDNUVUJLHRAP-UHFFFAOYSA-N
    • SMILES: CC(C)COC(=O)C1C2=C(C=C(C=C2)O)C(CN1C)O

Computed Properties

  • Exact Mass: 279.14713
  • Monoisotopic Mass: 279.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70Ų
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.213
  • Boiling Point: 427.4°C at 760 mmHg
  • Flash Point: 212.3°C
  • Refractive Index: 1.564
  • PSA: 70

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